- Discovery of Dual CDK6/PIM1 Inhibitors with a Novel Structure, High Potency, and Favorable Druggability for the Treatment of Acute Myeloid Leukemia, Journal of Medicinal Chemistry, 2022, 65(1), 857-875
Cas no 916811-87-5 (4-(7-Bromoquinoxalin-2-yl)morpholine)
916811-87-5 structure
Product Name:4-(7-Bromoquinoxalin-2-yl)morpholine
CAS No:916811-87-5
MF:C12H12BrN3O
MW:294.147181510925
CID:1038181
PubChem ID:53363526
Update Time:2024-10-26
4-(7-Bromoquinoxalin-2-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-(7-Bromoquinoxalin-2-yl)morpholine
- 7-bromo-2-(4-morpholinyl)Quinoxaline
- 7-bromo-2-morpholin-4-yl-quinoxaline
- 7-bromo-2-morpholinoquinoxaline
- 7-Bromo-2-(4-morpholinyl)quinoxaline (ACI)
- 916811-87-5
- DTXSID70693640
- G83853
- A1-27084
- YQPUONDOWMMGGF-UHFFFAOYSA-N
- AKOS016007815
- SCHEMBL1442764
- 7-Bromo-2-(morpholin-4-yl)quinoxaline
- DB-079147
-
- MDL: MFCD11520871
- Inchi: 1S/C12H12BrN3O/c13-9-1-2-10-11(7-9)15-12(8-14-10)16-3-5-17-6-4-16/h1-2,7-8H,3-6H2
- InChI Key: YQPUONDOWMMGGF-UHFFFAOYSA-N
- SMILES: BrC1C=C2C(N=CC(N3CCOCC3)=N2)=CC=1
Computed Properties
- Exact Mass: 293.01600
- Monoisotopic Mass: 293.01637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38.2Ų
Experimental Properties
- PSA: 38.25000
- LogP: 2.29390
4-(7-Bromoquinoxalin-2-yl)morpholine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(7-Bromoquinoxalin-2-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449036329-1g |
4-(7-Bromoquinoxalin-2-yl)morpholine |
916811-87-5 | 95% | 1g |
$400.00 | 2023-08-31 | |
| Chemenu | CM126240-1g |
4-(7-bromoquinoxalin-2-yl)morpholine |
916811-87-5 | 95% | 1g |
$282 | 2021-08-05 | |
| Chemenu | CM126240-1g |
4-(7-bromoquinoxalin-2-yl)morpholine |
916811-87-5 | 95% | 1g |
$294 | 2024-07-20 | |
| TRC | B013673-250mg |
4-(7-Bromoquinoxalin-2-yl)morpholine |
916811-87-5 | 250mg |
$ 510.00 | 2022-06-07 | ||
| TRC | B013673-500mg |
4-(7-Bromoquinoxalin-2-yl)morpholine |
916811-87-5 | 500mg |
$ 850.00 | 2022-06-07 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XD02698-10g |
4-(7-Bromoquinoxalin-2-yl)morpholine |
916811-87-5 | 95% | 10g |
$1380 | 2023-09-07 | |
| A2B Chem LLC | AI61433-1g |
4-(7-bromoquinoxalin-2-yl)morpholine |
916811-87-5 | 95% | 1g |
$334.00 | 2024-07-18 | |
| A2B Chem LLC | AI61433-5g |
4-(7-bromoquinoxalin-2-yl)morpholine |
916811-87-5 | 95% | 5g |
$1098.00 | 2024-07-18 | |
| A2B Chem LLC | AI61433-100mg |
4-(7-bromoquinoxalin-2-yl)morpholine |
916811-87-5 | 95% | 100mg |
$81.00 | 2024-07-18 | |
| A2B Chem LLC | AI61433-250mg |
4-(7-bromoquinoxalin-2-yl)morpholine |
916811-87-5 | 95% | 250mg |
$130.00 | 2024-07-18 |
4-(7-Bromoquinoxalin-2-yl)morpholine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; overnight, 90 °C
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Dimethylformamide ; rt → 100 °C
Reference
- Phospshoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Dual Inhibitors: Discovery and Structure-Activity Relationships of a Series of Quinoline and Quinoxaline Derivatives, Journal of Medicinal Chemistry, 2011, 54(13), 4735-4751
4-(7-Bromoquinoxalin-2-yl)morpholine Raw materials
4-(7-Bromoquinoxalin-2-yl)morpholine Preparation Products
4-(7-Bromoquinoxalin-2-yl)morpholine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
916811-87-5 (4-(7-Bromoquinoxalin-2-yl)morpholine) Related Products
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